[5-(3-fluorophenyl)-7-[(4-fluorophenyl)methylsulfanyl]-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
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Description
[5-(3-fluorophenyl)-7-[(4-fluorophenyl)methylsulfanyl]-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol is a useful research compound. Its molecular formula is C25H19F2N3O2S and its molecular weight is 463.5. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Studies
The compound's structural aspects have been explored in crystallography, contributing to understanding its physical and chemical properties. For instance, the crystal structure of nuarimol, a similar pyrimidine fungicide, reveals insights into the spatial arrangement and interactions within such compounds. This knowledge aids in predicting the compound's behavior in different environments and can inform its potential applications in material science or pharmaceuticals (Kang, Kim, Park, & Kim, 2015).
Anti-Cancer Activity
Some fluoro-substituted benzo[b]pyrans, structurally related to the given compound, have shown promising anti-lung cancer activity. These compounds undergo various chemical reactions to yield derivatives with potential therapeutic effects against cancer cells, indicating the compound’s relevance in developing new anticancer drugs (Hammam, El-Salam, Mohamed, & Hafez, 2005).
Solar Cell Efficiency
The compound's derivatives may play a role in enhancing the efficiency of polymer solar cells. For example, methanol treatment of similar compounds has led to improvements in voltage, resistance, charge transport, and charge extraction in solar cells, highlighting potential applications in renewable energy technologies (Zhou et al., 2013).
Photorelease Studies
Photorelease studies of compounds like butyric acid, using heteroaromatic compounds similar to the given compound, have been conducted. These studies are significant in developing photoresponsive materials, which can have applications in drug delivery systems (Piloto et al., 2015).
Nonlinear Optical Properties
The compound’s derivatives or similar structures may be researched for their nonlinear optical properties. Such properties are crucial in developing materials for optical and electronic applications, including telecommunications and information processing (Li et al., 2012).
Photophysical Properties
The compound and its derivatives can be studied for their photophysical properties, which are essential in developing new materials for fluorescence imaging and other optical applications. For example, studies on pyrazoline derivatives show potential in fluorescence-based applications (Singh et al., 2012).
Drug Formulation and Delivery
Investigations into suitable formulations for early toxicology and clinical studies of similar compounds have been conducted. These studies are significant for the development of new pharmaceuticals, especially those involving poorly water-soluble compounds (Burton et al., 2012).
Properties
IUPAC Name |
[5-(3-fluorophenyl)-7-[(4-fluorophenyl)methylsulfanyl]-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19F2N3O2S/c1-14-22-20(17(12-31)11-28-14)10-21-24(32-22)29-23(16-3-2-4-19(27)9-16)30-25(21)33-13-15-5-7-18(26)8-6-15/h2-9,11,31H,10,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYTBOHWCRGJKAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC(=CC=C4)F)SCC5=CC=C(C=C5)F)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19F2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.